Cas no 2228504-46-7 (2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228504-46-7
• MF: C₇H₇Cl₂F₂N₃
• MW: 242.053385972977
• CID: 6139003
• PubChem ID: 165798375
• Update Time: 2025-06-11

2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine
• 2228504-46-7
• EN300-1951195

• Inchi： 1S/C7H7Cl2F2N3/c1-7(12,6(10)11)3-2-4(8)13-14-5(3)9/h2,6H,12H2,1H3
• InChI Key： MYUHKFGIIAIQHH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 240.9985089g/mol
• Monoisotopic Mass: 240.9985089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine (CAS No. 2228504-46-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine, identified by the CAS number 2228504-46-7, is a novel heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyridazine class, a scaffold that has been extensively explored for its potential in drug discovery. The presence of both chlorine and fluorine substituents in its molecular structure enhances its chemical reactivity and biological efficacy, making it a valuable candidate for further investigation.

The structural composition of 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine incorporates a pyridazine ring substituted at the 3 and 6 positions with chlorine atoms, while the 4-position is linked to a difluorinated propanamine moiety. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The difluorinated propanamine group contributes to increased metabolic stability and improved binding affinity, attributes that are highly desirable in the development of therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Pyridazine derivatives have emerged as potent tools in this endeavor due to their ability to modulate key signaling pathways. Specifically, compounds like 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine have shown promise in inhibiting tyrosine kinases, which play a crucial role in cell proliferation and survival. Preliminary studies indicate that this compound exhibits inhibitory activity against several oncogenic kinases, making it a promising lead for further development.

The chlorine substituents at the 3 and 6 positions of the pyridazine ring are particularly noteworthy, as they enhance the compound's lipophilicity and binding affinity to protein targets. Additionally, the difluorinated propanamine moiety contributes to its stability under physiological conditions, reducing the likelihood of rapid degradation. These structural features collectively contribute to the compound's potential as an inhibitor of protein-protein interactions (PPIs), a critical aspect of many disease pathways.

Advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine with high-confidence targets. Molecular docking studies have revealed that this compound can effectively bind to the ATP-binding pockets of kinases, disrupting their normal function. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders associated with aberrant kinase activity.

The synthesis of 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine presents an intriguing challenge due to the need for precise functionalization of the pyridazine core. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the necessary substituents efficiently. These synthetic strategies not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

In vitro studies have demonstrated that 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine exhibits significant cytotoxicity against various cancer cell lines while maintaining low toxicity towards normal cells. This selective toxicity is attributed to its ability to disrupt specific signaling pathways overexpressed in cancer cells. Additionally, its stability in biological fluids suggests that it could be suitable for oral administration or other non-invasive delivery methods.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine aligns with this trend, making it an attractive candidate for further optimization. Future research will focus on modifying additional functional groups within the molecule to improve its pharmacological profile.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating findings from compounds like 2-(3,6-dichloropyridazin-4-yl)-1,1-difluoropropan-2-amine into clinical applications. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models before human trials can commence. These studies will provide critical insights into dosing regimens and potential side effects associated with this novel compound.

The broader significance of pyridazine derivatives extends beyond oncology; they have shown promise in treating inflammatory diseases by modulating cytokine production and immune cell function. The structural versatility of this class allows for modifications that can target diverse therapeutic areas without compromising core efficacy. As such, 2-(3,6-dichloropyridazin -4 - yl) - 1 , 1 - dif luoro pro pan - 2 - am ine ( C A S N o . 2228504 - 46 - 7 ) represents not only a potential breakthrough but also an innovative platform for future drug discovery efforts.